Cas no 747353-31-7 (Benzenamine,2,6-diethyl-N-2-imidazolidinylidene-)

• Product Name: Benzenamine,2,6-diethyl-N-2-imidazolidinylidene-
• CAS No: 747353-31-7
• MF: C₁₃H₁₉N₃
• MW: 217.310062646866
• CID: 560934
• PubChem ID: 20864
• Update Time: 2025-04-19

Benzenamine,2,6-diethyl-N-2-imidazolidinylidene- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2,6-diethyl-N-2-imidazolidinylidene-
• Benzenamine, 2,6-diethyl-N-2-imidazolidinylidene- (9CI)
• 2-(2,6-Diethylphenylamino)-2-imidazolidine
• CHEMBL301717
• 747353-31-7
• 2,6-Diethyl-N-(imidazolidin-2-ylidene)aniline
• DTXSID50197171
• UNII-U94VU1Q8HC
• FT-0765429
• ST 91
• 2-(2,6-diethylphenyl)iminoimidazolidine
• 2-(2,6-diethylphenylamino)-2-imidazoline
• starbld0006338
• NC-5
• N-(2,6-Diethylphenyl)-4,5-dihydro-1H-imidazol-2-amine
• U94VU1Q8HC
• 1H-Imidazol-2-amine, N-(2,6-diethylphenyl)-4,5-dihydro-
• CAS_4749-61-5
• BRD-K18905250-003-01-6
• Q27164088
• BDBM85235
• 4751-48-8
• ST-91
• NCGC00167806-01
• SCHEMBL4762027
• CHEBI:92344

• Inchi： 1S/C13H19N3/c1-3-10-6-5-7-11(4-2)12(10)16-13-14-8-9-15-13/h5-7H,3-4,8-9H2,1-2H3,(H2,14,15,16)
• InChI Key： IALHTUPVRAQZFI-UHFFFAOYSA-N
• SMILES： N(C1=NCCN1)C1C(=CC=CC=1CC)CC

Computed Properties

• Exact Mass: 217.15807
• Monoisotopic Mass: 217.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 36.4Ų

Experimental Properties

• PSA: 36.42